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Compound of Interest

Compound Name: Glyco-obeticholic acid-d5

Cat. No.: B12408566

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemical reagents like Glyco-obeticholic acid-d5 is a critical
component of laboratory safety and regulatory compliance. This guide provides essential, step-
by-step logistical information for the safe disposal of Glyco-obeticholic acid-d5, ensuring the
protection of personnel and the environment.

Hazard Assessment and Classification

Glyco-obeticholic acid-d5 is the deuterated form of Glyco-obeticholic acid. Based on the
Safety Data Sheet (SDS) for the non-deuterated parent compound, Glyco-Obeticholic Acid, the
substance is not classified as hazardous according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).[1] However, it is crucial to treat all laboratory
chemicals with a degree of caution. The deuterated form is not expected to have significantly
different chemical hazards from its non-deuterated counterpart.

Key Safety Information Summary
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Parameter Information

Source

GHS Hazard Classification Not classified as hazardous

[1]

] Ingestion, Inhalation, Skin/Eye
Primary Route of Exposure
Contact

General Chemical Handling

Personal Protective Equipment  Safety glasses, gloves, lab
(PPE) coat

General Chemical Handling

) ) ) Rinse with copious amounts of
Immediate First Aid
water

[1]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Glyco-
obeticholic acid-d5. This procedure is based on general best practices for non-hazardous

chemical waste management in a laboratory setting.

Materials Required:

Appropriate Personal Protective Equipment (PPE)

Labeled, sealable waste container

Waste disposal logbook

Procedure:

Chemical fume hood (recommended for handling powders)

» Personnel Protection: Before handling Glyco-obeticholic acid-d5, ensure you are wearing

the appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

+ Waste Segregation:

o Solid Waste: Collect any solid Glyco-obeticholic acid-d5, including residual amounts in

original containers or on contaminated weighing paper, and place it in a designated,

clearly labeled, and sealable waste container for non-hazardous solid chemical waste.
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o Liquid Waste: If Glyco-obeticholic acid-d5 has been dissolved in a solvent, the disposal
method will be dictated by the hazards of the solvent. The entire solution should be
disposed of as hazardous waste if the solvent is hazardous. If dissolved in a non-
hazardous solvent (e.g., water, ethanol), it can be collected in a designated container for
non-hazardous liquid waste. Do not pour chemical waste down the drain unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office.

o Contaminated Materials: Any materials, such as pipette tips, tubes, or gloves, that are
grossly contaminated with Glyco-obeticholic acid-d5 should be placed in the designated
solid chemical waste container.

o Container Labeling: The waste container must be clearly labeled with the full chemical name
("Glyco-obeticholic acid-d5") and the approximate quantity. The label should also indicate
that it is "non-hazardous waste."

o Storage: Store the sealed waste container in a designated and secure waste accumulation
area within the laboratory, away from incompatible materials.

o Waste Disposal Request: Follow your institution's specific procedures for chemical waste
pickup. This typically involves submitting a request to the EHS office.

» Documentation: Record the date, chemical name, quantity, and disposal method in your
laboratory's waste disposal log.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Glyco-
obeticholic acid-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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